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Compound of Interest

Compound Name: Lu 2443

Cat. No.: B1675338 Get Quote

Initial investigations into the compound Lu 2443, identified as mesionic didehydro-4-methyl-5-

phenyl-1,3,4-thiadiazolidine-2-thione, have revealed a significant lack of publicly available data

regarding its specific pharmacological properties, mechanism of action, and the comparative

activities of its potential enantiomers.

While a single pharmacokinetic study in rats has been identified, providing basic information on

its absorption, distribution, metabolism, and excretion, there is a notable absence of research

detailing its primary pharmacological target and in vitro or in vivo effects. This scarcity of

information prevents a comprehensive comparative analysis as requested.

Pharmacokinetic Profile of Racemic Lu 2443
A study conducted on rats provided the following pharmacokinetic parameters for Lu 2443
administered as a racemate.
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Parameter Value Species

Route of Administration Oral Rat

Bioavailability High (extensively absorbed) Rat

Elimination Half-life (t½) 13.17 hours Rat

Time to Maximum Plasma

Concentration (Tmax)
5.09 hours Rat

Primary Route of Elimination Renal (61.9%) Rat

Fecal Elimination 28.7% Rat

Total Elimination (96h) 90.6% Rat

Distribution
Whole organism, including

cerebrospinal fluid
Rat

Organ Accumulation
Transient accumulation in liver

and kidney
Rat

Experimental Protocols
The referenced pharmacokinetic study utilized the following methods:

Animal Model: Rats were used to assess the pharmacokinetic profile of Lu 2443.

Administration: The compound was administered orally.

Data Collection: Plasma concentrations of Lu 2443 and its metabolites were measured over

time to determine key pharmacokinetic parameters.

Distribution Analysis: Radiography of the whole animal was employed to determine the

tissue distribution of the compound.

Visualization of Research Workflow
The logical workflow for a comprehensive comparative analysis, if data were available, would

follow the structure outlined below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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